Cas no 314251-52-0 ((2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide)

• Product Name: (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide
• CAS No: 314251-52-0
• MF: C₂₂H₁₉N₃OS
• MW: 373.470763444901
• CID: 6127134
• PubChem ID: 18554707
• Update Time: 2025-07-23

(2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide
• (E)-2-cyano-3-(4-methylphenyl)-N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]prop-2-enamide
• 314251-52-0
• F0708-0552
• (Z)-2-cyano-N-(5-(4-methylbenzyl)thiazol-2-yl)-3-(p-tolyl)acrylamide
• (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide
• (Z)-2-cyano-3-(4-methylphenyl)-N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]prop-2-enamide
• AKOS024598052

• Inchi： 1S/C22H19N3OS/c1-15-3-7-17(8-4-15)11-19(13-23)21(26)25-22-24-14-20(27-22)12-18-9-5-16(2)6-10-18/h3-11,14H,12H2,1-2H3,(H,24,25,26)/b19-11+
• InChI Key： HLSFJNDOEAUXCC-YBFXNURJSA-N
• SMILES： C(NC1=NC=C(CC2=CC=C(C)C=C2)S1)(=O)/C(/C#N)=C/C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 373.12488341g/mol
• Monoisotopic Mass: 373.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 94Ų

Additional information on (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide

Introduction to (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide (CAS No. 314251-52-0)

The compound (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide, identified by its CAS number 314251-52-0, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a cyano group, a phenyl ring substituted at the 4-position with a methyl group, and a thiazole moiety linked through a prop-2-enamide backbone suggests a complex interplay of electronic and steric effects that may contribute to its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those incorporating thiazole scaffolds. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the thiazole ring with a 5-(4-methylphenyl)methyl group in this compound introduces additional pharmacophoric elements that may enhance its interaction with biological targets. This structural feature is particularly intriguing as it combines the lipophilicity of the phenyl ring with the electron-withdrawing nature of the cyano group, potentially leading to improved pharmacokinetic profiles.

The phenyl ring at the 3-position further diversifies the molecular structure, contributing to its overall shape and electronic properties. This positioning allows for potential π-stacking interactions with biological targets, which can be crucial for drug binding affinity and selectivity. The prop-2-enamide moiety serves as a linker between the cyano group and the thiazole ring, providing flexibility while maintaining a defined three-dimensional structure. This architecture is reminiscent of other bioactive molecules that have demonstrated success in clinical trials.

In the realm of drug discovery, the synthesis and characterization of novel compounds like (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide are essential for identifying new therapeutic agents. The compound's structural complexity necessitates advanced synthetic methodologies to ensure high yield and purity. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, are often employed to construct the desired framework. The use of computational tools for molecular modeling has also become indispensable in predicting and optimizing the biological activity of such molecules.

Current research in medicinal chemistry emphasizes the development of small molecules that can modulate biological pathways with high specificity. The combination of structural features found in (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide, such as the cyano group and thiazole ring, positions it as a candidate for further exploration in this context. Preclinical studies are often conducted to evaluate its potential as an inhibitor or modulator of key enzymes or receptors involved in disease pathways. These studies may involve in vitro assays to assess binding affinity and selectivity, followed by in vivo models to evaluate efficacy and toxicity.

The integration of genomics and proteomics into drug discovery has opened new avenues for identifying targets and understanding mechanisms of action. By leveraging high-throughput screening technologies, researchers can rapidly test large libraries of compounds against various biological targets. The unique properties of (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide make it an attractive candidate for such screens, where its structural features may enable interactions with novel or understudied targets.

The role of computational chemistry in modern drug design cannot be overstated. Molecular docking simulations allow researchers to predict how a compound might bind to a target protein, providing insights into potential interactions at an atomic level. These simulations can guide experimental efforts by highlighting key pharmacophoric elements and optimizing lead structures. For (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide, such computational studies may reveal how its cyano group and thiazole ring contribute to binding affinity and specificity.

In conclusion, (2Z)-2-cyano-3-(4-methylphenyl)-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}prop-2-enamide (CAS No. 314251-52-0) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features, combined with recent advancements in computational methods and high-throughput screening technologies, position it as a valuable asset in the search for new therapeutic agents. Continued research into its biological activity and mechanism of action will be crucial in determining its potential as a lead compound for drug development.